Cas no 1806571-05-0 (3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one
• CAS No: 1806571-05-0
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4974585
• Update Time: 2025-05-20

3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one

• Inchi： 1S/C11H11BrO4/c12-6-5-9(13)7-3-1-2-4-8(7)10(14)11(15)16/h1-4,10,14H,5-6H2,(H,15,16)
• InChI Key： LXGXKAXZFKTZFY-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6

Additional information on 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one (CAS No. 1806571-05-0)

3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1806571-05-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its brominated aromatic ring and functionalized side chain, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of both carboxy(hydroxy)methyl and bromo substituents introduces multiple reactive sites, enabling diverse chemical modifications and transformations that are pivotal for drug discovery and development.

The molecular structure of 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one consists of a phenyl ring substituted at the 2-position with a carboxy(hydroxy)methyl group, while the 3-position is halogenated with a bromo atom. This arrangement confers upon the compound both hydrophilic and lipophilic properties, making it an attractive candidate for further functionalization to enhance solubility and bioavailability in drug formulations. The compound’s dual functionality has sparked interest in its potential applications as a building block for more complex pharmacophores.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds, particularly those incorporating bromine atoms, due to their enhanced binding affinity and metabolic stability. The bromine atom in 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. These reactions are pivotal in the synthesis of small-molecule inhibitors targeting various therapeutic pathways.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors, which are critical in oncology research. Kinases play a central role in cell signaling pathways, and their dysregulation is often associated with cancerous growths. By leveraging the reactive sites on 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one, researchers have been able to develop novel inhibitors that selectively target aberrant kinases without affecting normal cellular processes. Preliminary studies have shown promising results in vitro, demonstrating potent inhibition of specific kinase isoforms with high selectivity profiles.

The carboxy(hydroxy)methyl group on the phenyl ring not only provides a site for further derivatization but also contributes to the compound’s ability to form hydrogen bonds with biological targets. This feature is particularly advantageous in designing molecules that interact tightly with protein binding pockets, improving drug-receptor affinity. Additionally, the presence of both hydroxyl and carbonyl functionalities allows for diverse chemical modifications, including esterification, etherification, and amidation, which can be tailored to optimize pharmacokinetic properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one as a scaffold for drug discovery. Molecular docking studies have revealed its potential as an inhibitor of enzymes involved in inflammatory pathways, suggesting its applicability in treating autoimmune diseases and chronic inflammatory conditions. The ability to predict binding affinities and optimize lead structures using computational tools has significantly accelerated the drug development process.

The synthesis of 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one itself presents an intriguing challenge due to its complex functionalization requirements. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. For instance, palladium-catalyzed cross-coupling reactions have enabled efficient construction of the phenyl ring system, while nucleophilic substitution reactions allow for precise introduction of the bromine atom at the desired position. These advances have not only improved yield but also reduced costs associated with producing this valuable intermediate.

The versatility of 3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one extends beyond kinase inhibition; it has also been explored as a precursor for antimicrobial agents. The structural motif present in this compound shares similarities with known antimicrobial scaffolds, prompting investigations into its efficacy against resistant bacterial strains. Preliminary screenings have indicated promising activity against certain pathogens, highlighting its potential as a lead compound for developing novel antibiotics.

In conclusion,3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one (CAS No. 1806571-05-0) represents a fascinating molecule with broad applications in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and optimization as part of drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic avenues,3-Bromo-1-(2-(carboxy(hydroxy)methyl)phenyl)propan-1-one is poised to play an increasingly important role in shaping future treatments.